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Introduction
P8RI is a synthetic peptide that acts as an agonist for the CD31 receptor, also known as

Platelet Endothelial Cell Adhesion Molecule-1 (PECAM-1). With the sequence H-kwpalfvr-OH,

P8RI is a retro-inverso peptide constructed from D-amino acids, which confers resistance to

degradation by plasma proteases.[1] It functions by binding to the juxtamembrane region of the

CD31 ectodomain, thereby restoring the inhibitory signaling pathway of CD31.[1] This makes

P8RI a valuable tool for in vitro and in vivo studies related to inflammation, endothelial cell

biology, leukocyte migration, and macrophage polarization. This document provides detailed

protocols for the preparation of P8RI stock solutions for use in cell culture applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

P8RI solutions.
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Parameter Value Unit Notes

P8RI Peptide

Molecular Weight 1016.24 g/mol

Solubility

Water ≥ 100 mg/mL

DMSO 100 mg/mL
Ultrasonic treatment

may be required.

Recommended Stock

Solution

Concentration

1 - 10 mM

A 10 mM stock in

DMSO is a common

starting point.

Recommended

Working

Concentration

5 - 10 µg/mL

A common working

concentration for

similar peptides is 10

µM (~10.16 µg/mL).[2]

An in vivo study noted

that 5 µg/mL is higher

than the maximum

plasma concentration

after subcutaneous

injection.[3]

Storage Conditions

(Lyophilized Powder)

Long-term -80 °C Up to 2 years.

Short-term -20 °C Up to 1 year.

Storage Conditions

(Stock Solution)

Long-term (-80°C) up to 6 months

Short-term (-20°C) up to 1 month
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Experimental Protocols
Protocol 1: Preparation of a 10 mM P8RI Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of P8RI using Dimethyl

Sulfoxide (DMSO) as the solvent.

Materials:

P8RI peptide (lyophilized powder)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic water bath

Procedure:

Equilibrate P8RI: Before opening, allow the vial of lyophilized P8RI to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.

Calculate Required DMSO Volume:

Determine the mass of the P8RI peptide from the vial label.

Use the following formula to calculate the volume of DMSO needed to achieve a 10 mM

concentration: Volume of DMSO (µL) = (Mass of P8RI (mg) / 1016.24 ( g/mol )) * 100,000

Reconstitution:

Briefly centrifuge the vial of P8RI to ensure all the powder is at the bottom.
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Carefully add the calculated volume of sterile DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the peptide.

If the peptide does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10

minutes.

Aliquoting and Storage:

Once fully dissolved, aliquot the P8RI stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Protocol 2: Preparation of a 10 mg/mL P8RI Stock
Solution in Sterile Water
This protocol is an alternative for applications where DMSO may be undesirable.

Materials:

P8RI peptide (lyophilized powder)

Sterile, nuclease-free water

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate P8RI: As in the previous protocol, allow the vial to reach room temperature before

opening.

Calculate Required Water Volume:
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To prepare a 10 mg/mL stock solution, use the following formula: Volume of Water (µL) =

Mass of P8RI (mg) * 100

Reconstitution:

Centrifuge the vial to collect the powder.

Add the calculated volume of sterile water.

Vortex thoroughly until the peptide is completely dissolved.

Sterilization and Storage:

For aqueous solutions, it is recommended to sterilize the stock solution by passing it

through a 0.22 µm syringe filter into a sterile tube.[1]

Aliquot and store at -20°C or -80°C as described above.

Signaling Pathway and Experimental Workflow
Diagrams

P8RI Stock Solution Preparation

Start: Lyophilized P8RI Equilibrate to
Room Temperature

Calculate Solvent
Volume

Add Sterile Solvent
(DMSO or Water)

Vortex/Sonicate
to Dissolve

Filter Sterilize
(if aqueous)

Aliquot into
Single-Use Tubes

DMSO

Aqueous

Store at -20°C or -80°C Ready Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing P8RI stock solutions.
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Caption: Simplified CD31 signaling pathway activated by P8RI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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